Cas no 117605-61-5 (6,8,10,14-Eicosatetraenoicacid, 5,12,19-trihydroxy-, [5S-(5R*,6Z,8E,10E,12S*,14Z,19S*)]- (9CI))

• Product Name: 6,8,10,14-Eicosatetraenoicacid, 5,12,19-trihydroxy-, [5S-(5R*,6Z,8E,10E,12S*,14Z,19S*)]- (9CI)
• CAS No: 117605-61-5
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• CID: 147988
• PubChem ID: 6450057
• Update Time: 2025-04-19

6,8,10,14-Eicosatetraenoicacid, 5,12,19-trihydroxy-, [5S-(5R*,6Z,8E,10E,12S*,14Z,19S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6,8,10,14-Eicosatetraenoicacid, 5,12,19-trihydroxy-, [5S-(5R*,6Z,8E,10E,12S*,14Z,19S*)]- (9CI)
• 5,12,19-trihydroxy-6,8,10,14-eicosatetraenoic acid
• 5,12,19-trihydroxyicosa-6,8,10,14-tetraenoic acid
• 6,8,10,14-Eicosatetraenoic acid,5,12,19-trihydroxy
• 117605-61-5
• (5S,6Z,8E,10E,12R,14Z,19R)-5,12,19-trihydroxyicosa-6,8,10,14-tetraenoic acid
• (5S-(5R*,6Z,8E,10E,12S*,14Z,19S*))-5,12,19-Trihydroxy-6,8,10,14-eicosatetraenoic acid
• 6,8,10,14-Eicosatetraenoic acid, 5,12,19-trihydroxy-, (5S-(5R*,6Z,8E,10E,12S*,14Z,19S*))-
• 19-Hydroxy-ltb4

• Inchi： 1S/C20H32O5/c1-17(21)11-6-2-3-7-12-18(22)13-8-4-5-9-14-19(23)15-10-16-20(24)25/h3-5,7-9,13-14,17-19,21-23H,2,6,10-12,15-16H2,1H3,(H,24,25)/b5-4+,7-3-,13-8+,14-9-/t17-,18-,19-/m1/s1
• InChI Key： XZKUIIFETKOPRD-IWJWNCEXSA-N
• SMILES： O[C@H](C)CCC/C=C\C[C@H](/C=C/C=C/C=C\[C@H](CCCC(=O)O)O)O

Computed Properties

• Exact Mass: 352.22500
• Monoisotopic Mass: 352.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99000
• LogP: 3.12910